3-methyl-2-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyridine

• IUPAC Name: 3-methyl-2-[3-[1-(pyridin-3-ylmethyl)pyrazol-3-yl]phenyl]pyridine
• InChI: InChI=1S/C21H18N4/c1-16-5-3-11-23-21(16)19-8-2-7-18(13-19)20-9-12-25(24-20)15-17-6-4-10-22-14-17/h2-14H,15H2,1H3
• InChI Key: SREMSCCXPLXIKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)C2=CC=CC(=C2)C3=NN(C=C3)CC4=CN=CC=C4
• Molecular Formula: C21H18N4
• Molecular Weight: 326.4 g/mol

Description

3-methyl-2-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyridine, also known as MPP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of 3-methyl-2-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyridine is not fully understood, but it is thought to act on a variety of targets in the body, including ion channels and enzymes. In particular, this compound has been found to modulate the activity of certain potassium channels, which can affect the excitability of neurons and other cells.
Biochemical and physiological effects:
This compound has been found to have a range of biochemical and physiological effects, including modulation of ion channel activity, inhibition of cancer cell growth, and anti-inflammatory properties. Additionally, this compound has been found to have an effect on the expression of certain genes, which can affect a variety of cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-2-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyridine in lab experiments is its versatility. This compound has been found to have a range of effects in a variety of cell types and tissues, making it a valuable tool for researchers in many different fields. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 3-methyl-2-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyridine. For example, researchers could investigate the potential use of this compound as a therapeutic agent for certain types of cancer or inflammatory diseases. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on different cell types and tissues. Finally, researchers could explore the potential use of this compound in combination with other compounds or therapies to enhance its effects.

Synthesis Methods

The synthesis of 3-methyl-2-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyridine involves several steps, including the reaction of 3-bromo-2-methylpyridine with 3-(1H-pyrazol-3-yl)benzaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with pyridine-3-carbaldehyde to form the final product.

Scientific Research Applications

3-methyl-2-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyridine has been used in a variety of scientific research applications, including studies of the nervous system, cancer, and inflammation. In the nervous system, this compound has been found to have a modulatory effect on the activity of certain ion channels, which can help researchers better understand the mechanisms underlying neuronal signaling. In cancer research, this compound has been studied for its potential to inhibit the growth of certain types of cancer cells. Additionally, this compound has been found to have anti-inflammatory properties, making it a potentially useful tool in the study of various inflammatory diseases.